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Compound of Interest

Compound Name: SYBR Green II

Cat. No.: B12393867 Get Quote

SYBR Green II Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage and handling of SYBR
Green II, along with troubleshooting solutions for common stability-related issues.

Frequently Asked Questions (FAQs)
Q1: How should the concentrated SYBR Green II stock solution be stored?

A1: Upon receipt, the SYBR Green II stock solution, typically provided as a 10,000X

concentrate in DMSO, should be stored frozen at -20°C.[1][2] It is crucial to protect the solution

from light and store it in a desiccator to prevent moisture accumulation.[1] For convenience and

to minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,

single-use volumes.[3]

Q2: What is the shelf life of the SYBR Green II stock solution?

A2: When stored correctly at -20°C and protected from light, the SYBR Green II stock solution

in DMSO is stable for six months to one year.[1] One manufacturer suggests that the powder

form can be stored at -20°C for up to three years, and as a solution in a solvent at -80°C for

one year.

Q3: How should I handle the SYBR Green II stock solution before use?
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A3: Before opening a vial of SYBR Green II, it should be allowed to warm to room temperature

and then briefly centrifuged to collect the entire DMSO solution at the bottom of the vial. This

ensures that you are using the correct concentration, as incomplete thawing can lead to a less

concentrated solution being drawn from the top.

Q4: How stable are diluted SYBR Green II working solutions?

A4: The stability of diluted SYBR Green II depends on the diluent and storage conditions.

In buffer (e.g., TBE): Staining solutions prepared in a buffer with a pH between 7.5 and 8.0

are relatively stable. They can be stored protected from light at 2-8°C for several weeks or at

room temperature for 3-4 days. These solutions can often be reused three to four times.

In water: Staining solutions prepared in water are less stable and should be used within 24

hours to ensure maximum sensitivity.

Q5: What factors can degrade SYBR Green II and affect its performance?

A5: Several factors can lead to the degradation of SYBR Green II and a subsequent loss of

staining efficiency:

Light Exposure: SYBR Green II is sensitive to light. Both stock and working solutions should

be protected from light by storing them in dark containers or wrapping them in aluminum foil.

Incorrect pH: The staining efficiency of SYBR Green II is pH-sensitive. Optimal performance

is observed in buffers with a pH between 7.5 and 8.0. Solutions with a pH outside this range

are less stable and less effective.

Improper Storage Containers: SYBR Green II may adsorb to glass surfaces. It is

recommended to store working solutions in plastic containers.

Repeated Freeze-Thaw Cycles: While the dye is stable to some freeze-thaw cycles, it is best

practice to aliquot the stock solution to minimize this.

Data Presentation
Table 1: Storage and Stability of SYBR Green II
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Form
Storage
Temperature

Solvent
Duration of
Stability

Key
Consideration
s

Stock Solution

(Powder)
-20°C N/A Up to 3 years

Protect from light

and moisture.

Stock Solution

(in DMSO)
-20°C DMSO

6 months to 1

year

Protect from

light; aliquot to

minimize freeze-

thaw cycles.

Stock Solution

(in solvent)
-80°C

Appropriate

Solvent
Up to 1 year

Protect from

light.

Working Solution

(in Buffer)
2-8°C TBE (pH 7.5-8.0) Several weeks

Protect from

light; can be

reused 3-4 times.

Working Solution

(in Buffer)

Room

Temperature
TBE (pH 7.5-8.0) 3-4 days

Protect from

light.

Working Solution

(in Water)

Room

Temperature
Water

Use within 24

hours

Less stable than

buffered

solutions.

Troubleshooting Guides
Issue 1: Weak or No Fluorescent Signal

Question: I am not seeing any bands, or the bands are very faint. What could be the

problem?

Answer: This is a common issue that can often be traced back to the stability and handling of

your SYBR Green II stain. Follow this troubleshooting workflow:
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Start:
Weak/No Signal

Is the SYBR Green II
stock solution within its

'use by' date (6-12 months)?

Was the stock solution
stored at -20°C and
protected from light?

Yes

Action: Replace with a
fresh vial of SYBR Green II.

No

Was the stock solution
fully thawed and mixed

before use?

Yes No

How was the working
staining solution prepared

and stored?

Is the pH of the staining
buffer between 7.5 and 8.0?

Diluted in Buffer

Action: Prepare a fresh
staining solution from the

stock. Ensure it is protected
from light and stored in plastic.

Diluted in Water >24h ago
or stored improperly

Action: Adjust the pH of the
staining buffer to 7.5-8.0.

No

If signal is still weak,
consider other experimental

factors (e.g., nucleic acid
concentration, electrophoresis issues).

Yes

Yes

Action: Ensure complete thawing
and mixing of the stock solution

before preparing dilutions.

No
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SYBR Green II Stability

Factors Promoting Stability

 enhanced by

Factors Causing Degradation

 compromised by

Storage at -20°C (Stock) Storage at 2-8°C (Working) Protection from Light pH 7.5 - 8.0 Use of Plastic Containers Aliquoting Stock Solution Light Exposure Incorrect pH (<7.5 or >8.0) Storage in Glass Repeated Freeze-Thaw Cycles Long-term Storage in Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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